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Compound of Interest

Compound Name: Butriptyline-d6

CAS No.: 1189736-19-3

Cat. No.: B563698

Get Quote

Executive Summary & Core Directive
Do not dispose of Butriptyline-d6 down the drain or in general trash.[1]

Butriptyline-d6 (3-[10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl]-N,N,2-trimethylpropan-1-

amine-d6) is a stable isotope-labeled tricyclic antidepressant (TCA).[1] While chemically

identical to its non-labeled parent in terms of toxicity, its disposal requires a dual-layer

approach:[1]

Chemical Safety: It is a toxic organic amine with significant aquatic persistence.[1]

Inventory Integrity: As a high-value internal standard, its disposal must be reconciled against

inventory logs to prevent "phantom loss" investigations during audits.

The authorized disposal method is High-Temperature Incineration via a licensed hazardous

waste contractor.[1]
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Before initiating disposal, the waste stream must be accurately characterized.[1][2][3]

Butriptyline-d6 shares the toxicological profile of Butriptyline but is distinguished by its isotopic

enrichment.[1]

Parameter Technical Specification Operational Implication

CAS Number
35941-65-2 (Parent); labeled

var.[1]

Identifier for manifest (use

parent if labeled CAS

unavailable).[1]

Molecular Formula C₂₁H₂₁D₆N (approx.)[1]
Nitrogen-bearing organic;

requires thermal oxidation.[1]

Hazard Class
Acute Tox. 4 (Oral); Aquatic

Chronic

Toxic. Harmful if swallowed.[1]

Toxic to aquatic life.[1]

Physical State Solid (Crystalline powder)
Particulate inhalation risk; use

HEPA filtration if weighing.[1]

Reactivity
Incompatible with strong

oxidizers

Segregate from nitric acid,

perchlorates, and peroxides.[1]

RCRA Status (US)
Non-listed (typically), but Toxic

Characteristic

Treat as Hazardous Waste

(Code D001/D003 if in solvent,

or generic Toxic).[1]

Senior Scientist Insight:Why Incineration? TCAs are lipophilic and persistent.[1] Standard

wastewater treatment plants (WWTPs) often fail to degrade these tricyclic rings, leading to

bioaccumulation in aquatic ecosystems.[1] High-temperature incineration (>1000°C) ensures

complete mineralization of the dibenzocycloheptene ring.[1]

Disposal Decision Matrix (Workflow)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Butriptyline
https://medicalwasteinc.com/rcra-pharmaceutical-waste-management-guide/
https://p2infohouse.org/ref/33/32398.pdf
https://www.benchchem.com/product/b563698/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-butriptyline-d6-1
https://en.wikipedia.org/wiki/Butriptyline
https://en.wikipedia.org/wiki/Butriptyline
https://en.wikipedia.org/wiki/Butriptyline
https://en.wikipedia.org/wiki/Butriptyline
https://en.wikipedia.org/wiki/Butriptyline
https://en.wikipedia.org/wiki/Butriptyline
https://en.wikipedia.org/wiki/Butriptyline
https://en.wikipedia.org/wiki/Butriptyline
https://en.wikipedia.org/wiki/Butriptyline
https://en.wikipedia.org/wiki/Butriptyline
https://en.wikipedia.org/wiki/Butriptyline
https://en.wikipedia.org/wiki/Butriptyline
https://en.wikipedia.org/wiki/Butriptyline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563698?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following logic gate determines the correct disposal pathway based on the physical state of

your Butriptyline-d6 waste.

START: Identify Waste Stream
(Butriptyline-d6)

Physical State?

Pure Solid / Powder

Solid

Solvent Solution
(e.g., Methanol, DMSO)

Liquid

Container: Amber Glass
Secondary: Poly Bag

Mixed with
Oxidizers?

CRITICAL: Segregate Immediately
Do NOT Combine

Yes

Container: HDPE or Glass
(Solvent Compatible)

No

FINAL: High-Temp Incineration
(Licensed Contractor)

Special Handling

Label: 'Hazardous Waste'
Tag: 'Toxic', 'Flammable' (if solv)

Manifest: Organic Pharmaceutical Waste
(Stable Isotope)
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Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and packaging of Butriptyline-d6 waste

streams.

Detailed Operational Protocol
Phase 1: Preparation & Segregation

Inventory Reconciliation: Before disposal, weigh the remaining Butriptyline-d6. Record the

mass in your Laboratory Information Management System (LIMS).[1]

Rationale: Deuterated standards are expensive ($500+/mg).[1] Discrepancies between

usage logs and disposal weights trigger theft/loss audits.[1]

Solvent Compatibility Check: If the standard is in solution (e.g., Methanol or Acetonitrile),

ensure the waste container is compatible with the solvent.[1]

Rule: Do not mix with oxidizing acids (Nitric, Chromic).[1] TCAs can form hazardous

byproducts or react exothermically with strong oxidizers [1].[1]

Phase 2: Packaging
Primary Container:

Solids: Place the original vial into a clear polyethylene bag (secondary containment)

before placing it in the solid waste drum.

Liquids: Pour into a dedicated "Organic Waste – Toxic" carboy.[1]

Note: If the solution contains halogenated solvents (DCM, Chloroform), it must go into the

"Halogenated" waste stream.[1]

Deactivation (Spills Only):

For minor benchtop spills, absorb with vermiculite or chem-pads.[1]

Clean the surface with a mild surfactant followed by water.[1] Do not use bleach (sodium

hypochlorite) immediately, as it may react with amine residues; use a detergent-based
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cleaner first [2].[1]

Phase 3: Labeling & Documentation
Attach a hazardous waste tag with the following specific data points:

Chemical Name: Butriptyline-d6 (Solution/Solid).[1]

Hazards: Toxic, Environmental Hazard.[1] (Add "Flammable" if in solvent).[1]

Generator Info: Lab Name / PI Name.

Compliance Check: Ensure the label explicitly states "Deuterated Internal Standard" if your

facility tracks isotopes separately for radiation safety (though D6 is stable/non-radioactive,

some safety officers segregate all isotopes).[1]

Emergency Contingencies
Scenario Immediate Action Mitigation Strategy

Skin Contact
Wash immediately with soap

and water for 15 mins.[1]

TCAs are absorbed dermally.

[1] Monitor for anticholinergic

symptoms (dry mouth, blurred

vision).[1][4][5]

Inhalation
Evacuate to fresh air.[1][6][7]

[8]

If powder is aerosolized, move

to fresh air.[1][7] Seek medical

attention if respiratory irritation

occurs.

Eye Contact Flush with water for 15 mins.[1]

Remove contact lenses.[1][6]

Consult an ophthalmologist if

irritation persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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